Cas no 879131-49-4 (3,3-Dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid)
3,3-Dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,3-dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid
- 3,3-Dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid
-
- Inchi: 1S/C11H19NO4/c1-11(2,8-10(14)15)7-9(13)12-3-5-16-6-4-12/h3-8H2,1-2H3,(H,14,15)
- InChI Key: UBUWRUBHOSQGRY-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)C(CC(C)(C)CC(=O)O)=O
3,3-Dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D483460-25mg |
3,3-Dimethyl-5-(morpholin-4-yl)-5-oxopentanoic Acid |
879131-49-4 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D483460-50mg |
3,3-Dimethyl-5-(morpholin-4-yl)-5-oxopentanoic Acid |
879131-49-4 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D483460-250mg |
3,3-Dimethyl-5-(morpholin-4-yl)-5-oxopentanoic Acid |
879131-49-4 | 250mg |
$ 320.00 | 2022-06-05 | ||
| Enamine | EN300-79542-0.05g |
3,3-dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid |
879131-49-4 | 95.0% | 0.05g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-79542-0.1g |
3,3-dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid |
879131-49-4 | 95.0% | 0.1g |
$98.0 | 2025-02-20 | |
| Enamine | EN300-79542-0.25g |
3,3-dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid |
879131-49-4 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-79542-0.5g |
3,3-dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid |
879131-49-4 | 95.0% | 0.5g |
$271.0 | 2025-02-20 | |
| Enamine | EN300-79542-1.0g |
3,3-dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid |
879131-49-4 | 95.0% | 1.0g |
$371.0 | 2025-02-20 | |
| Enamine | EN300-79542-2.5g |
3,3-dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid |
879131-49-4 | 95.0% | 2.5g |
$726.0 | 2025-02-20 | |
| Enamine | EN300-79542-5.0g |
3,3-dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid |
879131-49-4 | 95.0% | 5.0g |
$1075.0 | 2025-02-20 |
3,3-Dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3,3-Dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid
Professional Introduction to 3,3-Dimethyl-5-(morpholin-4-yl)-5-oxopentanoic Acid (CAS No. 879131-49-4)
3,3-Dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid, with the chemical identifier CAS No. 879131-49-4, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that feature a β-keto acid backbone, which is known for its versatility in drug design and development. The presence of both a morpholine moiety and a carboxylic acid group in its structure suggests that it may exhibit multifaceted interactions with biological targets, making it a promising candidate for further investigation.
The morpholine ring, a six-membered heterocyclic amine, is a common structural motif in many pharmaceuticals due to its ability to enhance solubility and metabolic stability. In the context of 3,3-Dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid, the morpholine group is attached at the fifth carbon of the pentanoic acid chain, which introduces a significant level of steric hindrance and electronic modulation. This structural feature can influence the compound's binding affinity and selectivity when interacting with biological receptors or enzymes.
The compound's structure also includes a β-keto group, which is known to participate in various biochemical reactions, including condensation reactions with nucleophiles and enolization processes. The β-keto functionality is often exploited in medicinal chemistry for its ability to form stable enolates, which can serve as intermediates in the synthesis of more complex molecules. The presence of this group in 3,3-Dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid suggests that it may be utilized in synthetic pathways leading to more intricate pharmacophores.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular docking studies have been particularly useful in understanding how 3,3-Dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid might interact with target proteins. For instance, simulations have indicated that this compound could potentially bind to enzymes involved in metabolic pathways relevant to inflammation and pain signaling. These findings align with ongoing research into novel therapeutic agents that aim to modulate such pathways.
In vitro studies have begun to explore the pharmacological profile of 3,3-Dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes associated with inflammatory responses. The morpholine moiety is believed to play a crucial role in modulating these interactions by influencing both the electronic properties and the conformational flexibility of the molecule. These preliminary results are encouraging and warrant further investigation into its potential as an anti-inflammatory agent.
The synthesis of 3,3-Dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. Recent developments in synthetic methodologies have introduced more efficient approaches, such as catalytic asymmetric synthesis, which could streamline the production of this compound. Such advancements are crucial for enabling large-scale production and subsequent clinical trials.
The potential applications of 3,3-Dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid extend beyond anti-inflammatory therapy. Its unique structural features make it a versatile scaffold for designing molecules with different biological activities. For example, modifications to the morpholine ring or the β-keto group could lead to derivatives with enhanced binding affinity or selectivity for specific targets. This flexibility underscores the importance of exploring its pharmacological potential through both computational and experimental approaches.
The integration of machine learning algorithms into drug discovery has revolutionized how researchers identify promising candidates for further investigation. Predictive models can analyze vast datasets to identify compounds with optimal properties for therapeutic use. In the case of 3,3-Dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid, machine learning has been instrumental in predicting its potential biological activities and identifying key structural features that contribute to these effects. These insights have guided experimental design and optimized synthetic strategies.
The future direction of research on 3,3-Dimethyl-5-(morpholin-4-yll)-5-octanone acid will likely involve both preclinical and clinical studies to validate its therapeutic potential. Preclinical trials will focus on evaluating its safety profile and pharmacokinetic properties, while clinical trials will assess its efficacy in treating specific conditions. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in advancing this compound from laboratory research to clinical application.
The broader impact of such research extends beyond individual compounds like 3,3-Dimethylmethylmethylene morpholine pentanedioate. It contributes to the growing body of knowledge about how structural modifications can influence biological activity, providing insights that can be applied across multiple drug discovery projects. This holistic approach is crucial for developing new therapies that address complex diseases effectively.
879131-49-4 (3,3-Dimethyl-5-(morpholin-4-yl)-5-oxopentanoic acid) Related Products
- 93920-22-0(Morpholine,4-(1-oxoisooctadecyl)- (9CI))
- 4389-81-5(2-cyclododecyl-1-(morpholin-4-yl)ethanone)
- 72299-16-2(Morpholine, 4-(cyclohexylacetyl)-)
- 727737-10-2(Cyclohexanecarboxylic acid, 4-(4-morpholinylcarbonyl)-, trans-)
- 72299-30-0(3-cyclohexyl-1-(morpholin-4-yl)propan-1-one)
- 67900-19-0(4-(morpholin-4-yl)-4-oxobutanoic acid)
- 666853-90-3(1-(morpholin-4-yl)-2-(piperidin-4-yl)ethan-1-one)
- 1862-17-5(1-benzhydrylazetidin-3-ol)
- 72299-45-7(Morpholine, 4-(4-cyclohexyl-1-oxobutyl)-)
- 167113-75-9(2,2-Dimethyl-3-(morpholin-4-ylcarbonyl)-cyclopropanecarboxylic acid)